Cas no 946681-69-2 (3-(2,5-dichlorophenoxy)pyrrolidine)

• Product Name: 3-(2,5-dichlorophenoxy)pyrrolidine
• CAS No: 946681-69-2
• MF: C₁₀H₁₁Cl₂NO
• MW: 232.106440782547
• CID: 6311135
• PubChem ID: 45075481
• Update Time: 2025-05-20

3-(2,5-dichlorophenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dichlorophenoxy)pyrrolidine
• EN300-1968839
• DTXSID301296170
• 946681-69-2
• CS-0299910
• AKOS011613090

• Inchi： 1S/C10H11Cl2NO/c11-7-1-2-9(12)10(5-7)14-8-3-4-13-6-8/h1-2,5,8,13H,3-4,6H2
• InChI Key： OUXHUSFDHKWOIX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC1CNCC1)Cl

Computed Properties

• Exact Mass: 231.0217694g/mol
• Monoisotopic Mass: 231.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(2,5-dichlorophenoxy)pyrrolidine

3-(2,5-Dichlorophenoxy)pyrrolidine: A Comprehensive Overview

3-(2,5-Dichlorophenoxy)pyrrolidine, also known by its CAS number 946681-69-2, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocyclic amine, with a 2,5-dichlorophenoxy group attached at the 3-position of the pyrrolidine ring. The structure of this compound is characterized by its unique combination of a phenoxy group and a pyrrolidine ring, which imparts distinctive chemical and physical properties.

The synthesis of 3-(2,5-dichlorophenoxy)pyrrolidine typically involves the reaction of 2,5-dichlorophenol with pyrrolidine under specific conditions to form the phenoxy derivative. This reaction is often facilitated by the use of coupling agents or catalysts to ensure efficient bonding between the phenoxy group and the pyrrolidine ring. The resulting compound is a white crystalline solid with a melting point of approximately 110°C and a molecular weight of 247.0 g/mol.

One of the key areas where 3-(2,5-dichlorophenoxy)pyrrolidine has found significant application is in the field of agrochemistry. It serves as an intermediate in the synthesis of various herbicides and pesticides due to its ability to inhibit specific enzymatic pathways in plants and pests. Recent studies have highlighted its potential as a precursor for next-generation crop protection agents that are both effective and environmentally friendly.

In addition to its agricultural applications, 3-(2,5-dichlorophenoxy)pyrrolidine has also been explored in medicinal chemistry for its potential therapeutic properties. Researchers have investigated its role as a building block for bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For instance, recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant activities, making them promising candidates for drug development.

The environmental impact of 3-(2,5-dichlorophenoxy)pyrrolidine has also been a topic of interest in recent studies. Assessments have been conducted to evaluate its biodegradability and potential toxicity to aquatic organisms. These studies aim to ensure that the use of this compound in industrial processes does not pose significant risks to ecosystems or human health.

In conclusion, 3-(2,5-dichlorophenoxy)pyrrolidine, with its CAS number 946681-69-2, stands as an important compound in contemporary chemical research and industry. Its versatile structure allows for applications across multiple domains, from agrochemistry to medicinal chemistry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific and technological innovations.